BE“GHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of D-Lyxose-
13C-4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Lyxose-13C-4

Cat. No.: B12395494

An In-depth Technical Guide to D-Lyxose-13C-4

Abstract

D-Lyxose-13C-4 is a stable isotope-labeled form of the rare pentose sugar, D-Lyxose. The
incorporation of a carbon-13 isotope at the fourth carbon position makes it a valuable tool for
researchers in various scientific disciplines, particularly in metabolic studies, drug development,
and clinical diagnostics. This technical guide provides a comprehensive overview of the
physical and chemical properties of D-Lyxose-13C-4, detailed experimental protocols for its
analysis, and its applications in scientific research.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of D-Lyxose-13C-4 are crucial for its
application in experimental settings. These properties are summarized in the table below.
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Property Value Source
Molecular Formula 1BCC4H1005 [1]
Molecular Weight 151.12 g/mol [1][2]

White to slightly yellow
Appearance ) [3]
crystalline powder

] ] 108-112 °C (for unlabeled D-
Melting Point [4]
Lyxose)

Solubility Soluble in water [4][5]

. . +13.8° (c = 4 in H20) (for
Optical Activity [0]25/D [4]
unlabeled D-Lyxose)

LogP 2.3 2]

Experimental Protocols

The analysis of D-Lyxose-13C-4 typically involves standard analytical techniques for
monosaccharides, with specific considerations for the isotopic label.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the structure and isotopic enrichment of D-
Lyxose-13C-4.

Methodology:

e Sample Preparation: Dissolve 5-10 mg of D-Lyxose-13C-4 in 0.5 mL of deuterium oxide
(D20).

¢ Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

e 1H NMR: Acquire a proton NMR spectrum. The signals will be similar to unlabeled D-Lyxose,
but the coupling patterns of protons attached to or near the 13C-4 carbon will be altered due
to 1H-13C coupling.
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13C NMR: Acquire a carbon-13 NMR spectrum. The signal corresponding to the C4 carbon
will be significantly enhanced due to isotopic enrichment.[6] The chemical shifts for the
pyranose forms of D-lyxose in D20 are approximately: C1 (95.5, 95.9 ppm), C2 (71.5 ppm),
C3(72.0, 74.2 ppm), C4 (69.0, 68.0 ppm), and C5 (64.6, 65.7 ppm).[6] The labeled C4 will
show a prominent peak.

Data Analysis: Analyze the spectra to confirm the position of the 3C label and determine the
isotopic purity.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and confirm the incorporation of

the carbon-13 isotope.

Methodology:

Sample Preparation: Prepare a dilute solution of D-Lyxose-13C-4 in a suitable solvent, such
as a mixture of acetonitrile and water.

Instrumentation: Use a high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap instrument, coupled with an appropriate ionization source (e.g., electrospray
ionization - ESI).

Analysis: Acquire the mass spectrum in either positive or negative ion mode. The
monoisotopic mass of D-Lyxose-13C-4 is expected to be 151.05617825 Da.[2] This will be
one mass unit higher than unlabeled D-Lyxose.

Data Analysis: Compare the observed mass-to-charge ratio (m/z) with the theoretical value
to confirm the identity and isotopic labeling of the compound.

Applications in Research and Drug Development

D-Lyxose and its isotopically labeled forms are significant in several areas of research.

Metabolic Studies: D-Lyxose-13C-4 is an excellent tracer for studying pentose metabolism.
[7] It can be used to investigate pathways such as the pentose phosphate pathway and to
understand how cells process rare sugars.[7][8]
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» Drug Synthesis: D-Lyxose serves as a chiral precursor for the synthesis of various bioactive
molecules, including antiviral nucleoside analogs and anti-tumor agents.[9][10] The labeled
version can be used to track the fate of the sugar backbone during these synthetic

processes.

o Glycobiology: As a component of some bacterial glycolipids, D-Lyxose is relevant in the
study of bacterial cell walls and host-pathogen interactions.[5]

Mandatory Visualizations
Experimental Workflow

The following diagram illustrates a typical experimental workflow for the analysis of D-Lyxose-
13C-4.
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Workflow for D-Lyxose-13C-4 analysis.

Metabolic Pathway

D-Lyxose can be metabolized through the pentose phosphate pathway after isomerization to D-
xylulose.[7] The following diagram outlines this metabolic conversion.
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Metabolism of D-Lyxose via the Pentose Phosphate Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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